Cas no 2229132-38-9 (2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole)

• Product Name: 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole
• CAS No: 2229132-38-9
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 6423387
• PubChem ID: 165689065
• Update Time: 2025-05-20

2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole
• 2-[(3-methylazetidin-3-yl)oxy]-1,3-benzothiazole
• EN300-1770101
• 2229132-38-9

• Inchi： 1S/C11H12N2OS/c1-11(6-12-7-11)14-10-13-8-4-2-3-5-9(8)15-10/h2-5,12H,6-7H2,1H3
• InChI Key： VCIAXXJBSVGAQF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1OC1(C)CNC1

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 2229132-38-9 and Product Name: 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole

The compound with the CAS number 2229132-38-9 and the product name 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both azetidine and benzothiazole moieties in its structure imparts distinct pharmacological properties that make it a promising candidate for further investigation.

In recent years, the integration of heterocyclic compounds into drug design has seen remarkable progress. The benzothiazole scaffold, in particular, is well-documented for its wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The modification of this scaffold with other functional groups can lead to novel derivatives with enhanced efficacy and selectivity. The 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole compound exemplifies this approach by combining the benzothiazole core with a 3-methylazetidin-3-yl side chain, which introduces additional pharmacophoric elements that may contribute to its biological activity.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a manner that is both specific and potent. The azetidine ring, a five-membered saturated heterocycle, is known for its ability to mimic natural amino acid structures, which can facilitate the binding to protein targets. In contrast, the benzothiazole moiety offers a rigid aromatic system that can enhance the stability and binding affinity of the molecule. The combination of these two structural features suggests that 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole may exhibit dual functionality, making it a versatile tool for exploring new therapeutic strategies.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole compound provides an excellent opportunity to investigate these relationships further. By systematically modifying various functional groups within its structure, researchers can gain insights into how different parts of the molecule contribute to its overall biological activity. This information can then be used to design more effective derivatives with improved pharmacokinetic properties and reduced side effects.

The synthesis of 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the azetidine ring necessitates careful consideration of stereochemistry to ensure that the desired isomer is obtained. Similarly, the connection between the azetidine and benzothiazole moieties must be performed in a manner that preserves the integrity of both functional groups. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels for such complex molecules, which is crucial for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole have shown promising results in several in vitro assays. For instance, it has demonstrated inhibitory activity against certain enzymes that are implicated in inflammatory processes. This suggests that the compound may have therapeutic potential in conditions such as arthritis or other inflammatory disorders. Additionally, its interaction with specific protein targets has been explored using computational modeling techniques, which can help predict its binding affinity and mode of action.

The development of new drugs often involves a multidisciplinary approach that combines synthetic chemistry, pharmacology, and computational biology. The 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole compound serves as an excellent example of this collaborative effort. Chemists are responsible for designing and synthesizing novel molecules with desired properties, while pharmacologists focus on evaluating their biological activity and potential therapeutic benefits. Computational biologists use advanced algorithms to model molecular interactions and predict how changes in structure will affect biological outcomes.

One area where this compound shows particular promise is in the treatment of neurological disorders. Benzothiazole derivatives have been extensively studied for their ability to modulate neurotransmitter systems and have shown potential as treatments for conditions such as Alzheimer's disease and Parkinson's disease. The addition of an azetidine ring may enhance these effects by improving blood-brain barrier penetration or by interacting more effectively with specific neural receptors. Further research is needed to fully elucidate these mechanisms and explore their clinical implications.

The regulatory landscape for new drug development is stringent but well-established. Before a compound like 2-(3-methylazetidin-3-yl)oxy-1,3-benzothiazole can be approved for clinical use, it must undergo rigorous testing to demonstrate safety and efficacy. This includes preclinical studies using cell cultures and animal models followed by human clinical trials at multiple phases. Each phase provides critical data on how the drug behaves in different populations and at varying doses.

In conclusion,2-(3-methylazetidin-3-yloxy)-1， 3 -benzothiazole (CAS No: 2229132 -38 -9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features， including both azetidine and benzothiazole moieties， make it a promising candidate for further investigation。 With continued research， this compound could lead to new treatments for various diseases， improving patient outcomes worldwide。